1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate

• Molecular Formula: C14H18O7S
• Molecular Weight: 330.36 g/mol
• IUPAC Name: 1-(4-methylsulfonylphenoxy)carbonyloxyethyl 2-methylpropanoate
• InChI: InChI=1S/C14H18O7S/c1-9(2)13(15)19-10(3)20-14(16)21-11-5-7-12(8-6-11)22(4,17)18/h5-10H,1-4H3
• InChI Key: SVHRMWZPCNHENV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)OC(C)OC(=O)OC1=CC=C(C=C1)S(=O)(=O)C

Description

1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate is an organic compound with a complex structure It is characterized by the presence of a methanesulfonyl group attached to a phenoxycarbonyl moiety, which is further linked to an ethyl 2-methylpropanoate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate typically involves multiple steps. One common method includes the reaction of 4-methanesulfonylphenol with a suitable carbonylating agent to form the phenoxycarbonyl intermediate. This intermediate is then reacted with ethyl 2-methylpropanoate under specific conditions to yield the final product. The reaction conditions often involve the use of catalysts and solvents to facilitate the process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using optimized conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using suitable reducing agents to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Conditions for substitution reactions may involve the use of catalysts and specific solvents to facilitate the reaction.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate has several scientific research applications, including:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: The compound may be studied for its potential biological activities and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic applications and effects on biological systems.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate exerts its effects involves interactions with specific molecular targets. These interactions can lead to changes in molecular pathways and biological processes. The exact mechanism may vary depending on the context of its application and the specific targets involved.

Comparison with Similar Compounds

Similar Compounds

1-[(4-Nitrophenoxycarbonyl)oxy]ethyl 2-methylpropanoate: This compound has a similar structure but with a nitro group instead of a methanesulfonyl group.

2-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl propanoate: A similar compound with slight variations in the structure.

Uniqueness

1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate is unique due to the presence of the methanesulfonyl group, which imparts specific chemical properties and reactivity. This uniqueness makes it valuable for certain applications where these properties are desired.